Cas no 1343017-21-9 ((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride)

• Product Name: (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride
• CAS No: 1343017-21-9
• MF: C₁₂H₁₃ClN₂O₂S
• MW: 284.761820554733
• MDL: MFCD17438264
• CID: 5149522
• PubChem ID: 62084206
• Update Time: 2025-06-14

(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3,5-Dimethyl-1-phenyl-1h-pyrazol-4-yl)methanesulfonyl chloride
• 1H-Pyrazole-4-methanesulfonyl chloride, 3,5-dimethyl-1-phenyl-
• (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride

• MDL： MFCD17438264
• Inchi： 1S/C12H13ClN2O2S/c1-9-12(8-18(13,16)17)10(2)15(14-9)11-6-4-3-5-7-11/h3-7H,8H2,1-2H3
• InChI Key： GKIMNXBDVZTIFQ-UHFFFAOYSA-N
• SMILES： ClS(CC1C(C)=NN(C2C=CC=CC=2)C=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 2.7
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride

Recent Advances in the Application of (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride (CAS: 1343017-21-9) in Chemical Biology and Pharmaceutical Research

The compound (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride (CAS: 1343017-21-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of sulfonamide-based compounds, which are known for their broad pharmacological activities.

Recent studies have highlighted the utility of this compound in the development of novel kinase inhibitors. Kinases play a critical role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride as a building block to design and synthesize selective kinase inhibitors with improved potency and specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this sulfonyl chloride into a series of pyrazole-based inhibitors targeting the JAK-STAT pathway, showing promising results in preclinical models of autoimmune diseases.

In addition to its role in kinase inhibitor development, this compound has been employed in the synthesis of sulfonamide-containing antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the use of (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride to prepare a library of sulfonamide derivatives with potent activity against drug-resistant bacterial strains. The study emphasized the importance of the pyrazole core in enhancing the compounds' bioavailability and target binding affinity.

Furthermore, advancements in synthetic methodologies have enabled more efficient and scalable routes to produce (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride. A 2024 paper in Organic Process Research & Development described an optimized, high-yield synthesis protocol that minimizes the formation of byproducts and reduces the need for hazardous reagents, making the compound more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in the broader application of this compound. Issues such as stability under physiological conditions and potential off-target effects need to be addressed through further structural optimization and in-depth pharmacological studies. Nevertheless, the ongoing research underscores the significant potential of (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanesulfonyl chloride (CAS: 1343017-21-9) continues to be a compound of high interest in the chemical biology and pharmaceutical fields. Its versatility as a synthetic intermediate and its role in the development of novel therapeutic agents highlight its importance in current research efforts. Future studies are expected to further explore its applications and optimize its properties for clinical translation.